C.I. Acid Violet 102
Description
Contextualization of Acid Violet Dyes within Industrial and Environmental Chemistry
Acid Violet dyes are widely utilized across numerous industries due to their brilliant colors and solubility in water. lookchem.comgoogle.com Their primary application is in the textile industry for dyeing protein fibers such as wool and silk, as well as synthetic fibers like nylon. cas.orgilfattoquotidiano.it Beyond textiles, their applications extend to the paper and leather industries, and they are also found in the formulation of inks and coatings. cas.orggoogle.com
The industrial importance of these dyes is underscored by their chemical structure, which typically includes one or more sulfonic acid groups, rendering them water-soluble and allowing them to form ionic bonds with fibers. lookchem.comcas.org This property ensures good colorfastness, a desirable trait in many commercial products. ilfattoquotidiano.it
From an environmental chemistry perspective, the widespread use of Acid Violet dyes has led to research on their potential impact on aquatic ecosystems. The release of dye-containing effluents from industrial processes is a significant concern, as the complex aromatic structures of these dyes make them resistant to biodegradation. The presence of these dyes in water bodies can reduce light penetration, affecting photosynthetic activity. Consequently, a substantial area of research is dedicated to the remediation of wastewater containing these dyes, with studies focusing on methods such as adsorption, photocatalytic degradation, and advanced oxidation processes. echemi.com
Evolution of Research Trajectories for Acid Violet Compounds
Research into Acid Violet compounds has evolved from initial synthetic and application-focused studies to a more recent emphasis on their environmental fate and remediation. Early research would have concentrated on optimizing dyeing processes and enhancing the stability and color properties of the dyes.
Contemporary research has shifted significantly towards addressing the environmental persistence of these dyes. A major trajectory involves the development of efficient and cost-effective methods for their removal from industrial wastewater. Adsorption has been a key area of investigation, with researchers exploring various low-cost adsorbents like activated carbon, fly ash, and agricultural waste to bind and remove Acid Violet dyes from aqueous solutions. echemi.com
Another significant research avenue is photocatalytic degradation. This involves using semiconductor photocatalysts, such as titanium dioxide (TiO2) and zinc oxide (ZnO), to break down the complex dye molecules into simpler, less harmful compounds under light irradiation. Studies have explored enhancing the efficiency of this process by doping the photocatalysts with metals or using nanocomposites.
Furthermore, there is growing interest in the potential for these dyes to have functionalities beyond coloration. For instance, the photoswitching capabilities of some azo-based acid dyes are being explored for applications in optical devices and photopharmacology. lookchem.comgoogle.com
Significance of C.I. Acid Violet 102 in Contemporary Chemical Science
While detailed academic research on this compound is limited, its significance in contemporary chemical science can be inferred from its inclusion in recent patents for specialized, high-technology applications. This suggests that its specific properties are valuable for modern material science and industrial processes.
For example, this compound has been cited in patents for the creation of colored, low-polarization films. ilfattoquotidiano.it These films are used in applications such as sunglasses and goggles where specific optical properties are required. Its use as a dichroic dye in these contexts indicates that it possesses suitable light-absorbing and polarizing characteristics when incorporated into a polymer matrix.
Additionally, this compound has been listed as a component in inks designed for anti-counterfeiting purposes. The formulation of such inks often requires dyes with unique spectral properties that are not easily replicated, highlighting the specific and valuable nature of this compound in security applications.
The table below summarizes some of the key properties and identifiers for this compound.
| Property | Value |
| Chemical Name | This compound |
| CAS Number | 12220-58-5 |
| Synonyms | Spirit Fast Violet BR, Wool Fast Violet F6R |
Properties
CAS No. |
12220-58-5 |
|---|---|
Molecular Formula |
C9H17ClS2 |
Synonyms |
C.I. Acid Violet 102 |
Origin of Product |
United States |
Advanced Methodologies for Environmental Remediation of Acid Violet Dyes
Adsorption Processes for Acid Violet Dye Removal
Adsorption has emerged as a highly effective and widely used technique for the removal of dyes from wastewater due to its operational simplicity, cost-effectiveness, and high efficiency. doi.orgrsc.org This process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). The effectiveness of adsorption is influenced by several factors, including the initial dye concentration, solution pH, temperature, and the specific characteristics of the adsorbent material. rsc.org
Design and Synthesis of Novel Adsorbent Materials
The development of efficient and economical adsorbent materials is crucial for the successful implementation of adsorption for dye removal. Researchers have focused on synthesizing novel adsorbents from various precursors, including lignocellulosic biomass, carbonaceous materials, polymers, and biological sources, to enhance the removal capacity for dyes like Acid Violet.
Lignocellulosic materials, derived from agricultural and forestry waste, are abundant, low-cost, and biodegradable, making them attractive precursors for adsorbents. mdpi.com These materials, composed of cellulose, hemicellulose, and lignin, possess various functional groups that can bind with dye molecules. rsc.org Common examples of lignocellulosic materials investigated for dye removal include sawdust, rice husk, and fruit peels. mdpi.comjocpr.com
To improve the adsorption capacity of these materials, various chemical modification strategies are employed. Acid treatment is a common method that can increase the surface area and introduce functional groups. rsc.org For instance, citric acid, a non-toxic and inexpensive organic acid, has been successfully used to modify materials like kenaf fiber and pine sawdust, significantly enhancing their adsorption capacity for cationic dyes. mdpi.com The modification of Trapa natans and Citrullus lanatus peels with citric acid has been shown to generate additional active sites such as hydroxyl, carboxyl, amine, carbonyl, and ester groups, which boosts the retention of Acid Violet 7 dye. nih.gov
Carbon-based adsorbents, particularly activated carbon, are widely recognized for their high porosity and large surface area, making them highly effective for dye adsorption. doi.org However, their high cost can be a limitation. mdpi.com Research has focused on producing activated carbon from low-cost materials like Delonix regia seed pods, which have shown significant removal efficiency for various acid dyes. deswater.com Functionalization of carbon materials, such as multi-walled carbon nanotubes, through acid reflux can introduce hydrophilic functional groups, enhancing their capacity for adsorbing dyes like crystal violet. researchgate.net
Polymeric adsorbents, both synthetic and natural, offer another versatile platform for dye removal. Synthetic polymeric resins can be designed with specific pore structures and surface chemistries to target particular molecules. purolite.com Natural polymers like chitosan (B1678972), cellulose, and starch are biodegradable and can be modified to create effective adsorbents. nih.gov For example, hydrogels based on natural polysaccharides have demonstrated high efficiency in adsorbing dyes from wastewater. nih.gov
Biologically derived adsorbents from sources like algae and starch are gaining attention due to their low cost and eco-friendly nature. Algae, such as blue-green algae (BGA), have been investigated as potential adsorbents for the removal of Acid Violet from aqueous solutions. journalofchemistry.org Studies have shown that BGA can be an effective low-cost alternative for treating industrial dye effluents. journalofchemistry.orgderpharmachemica.com
Starch, an abundant and renewable polysaccharide, can be modified to create adsorbents with high dye removal capacities. nih.govresearchgate.net Magnetic starch-based adsorbents have been synthesized, which allow for easy separation and recycling after the adsorption process. researchgate.net These modified starch materials can possess various functional groups that facilitate the binding of dye molecules. nih.gov
Adsorption Equilibrium and Isotherm Modeling
Adsorption equilibrium studies are essential to understand the distribution of dye molecules between the liquid and solid phases when the adsorption process reaches a state of balance. iwaponline.com Isotherm models are mathematical equations used to describe this equilibrium. The Langmuir and Freundlich models are the most commonly used isotherms.
The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. iwaponline.commdpi.com It is often indicative of a chemical adsorption process. mdpi.com
The Freundlich isotherm , on the other hand, describes multilayer adsorption onto a heterogeneous surface with a non-uniform distribution of adsorption heat and affinities. iwaponline.commdpi.com This model is generally associated with physical adsorption.
Several studies on the adsorption of violet dyes onto various adsorbents have shown that the experimental data can be well-fitted by either the Langmuir or Freundlich model, depending on the specific adsorbent-adsorbate system. For example, the adsorption of Acid Violet 17 onto activated carbon from Delonix regia seed pods was best described by the Langmuir model. deswater.com Conversely, the adsorption of crystal violet onto sodium hydroxide-modified avocado shells was better represented by the Freundlich model. iwaponline.com
Other isotherm models, such as the Temkin and Dubinin-Radushkevich isotherms, are also used to analyze equilibrium data and provide insights into the adsorption process. uctm.edu
Table 1: Adsorption Isotherm Model Parameters for Violet Dyes
| Adsorbent | Dye | Isotherm Model | q_max (mg/g) | R² | Reference |
| NaOH Treated Almond Shell | Crystal Violet | Langmuir | - | - | ijcce.ac.ir |
| Acid Modified Clay | Crystal Violet | Dubinin-Radushkevich | - | - | uctm.edu |
| NaOH-Modified Avocado Shells | Crystal Violet | Freundlich | 179.80 | >Langmuir | iwaponline.com |
| Skeletonema costatum (Marine Diatom) | Crystal Violet | Multilayer | 6.410 | - | mdpi.com |
| Activated carbon from Delonix regia | Acid Violet 17 | Langmuir | 113.63 | - | deswater.com |
| Citric Acid-Treated Trapa natans | Acid Violet 7 | Langmuir | 212.8 | 0.98 | nih.gov |
| Citric Acid-Treated Citrullus lanatus | Acid Violet 7 | Langmuir | 294 | 0.98 | nih.gov |
| Functionalized Multi-Walled Carbon Nanotubes | Crystal Violet | Langmuir | 90.52 | - | researchgate.net |
Note: '-' indicates data not provided in the source.
Adsorption Kinetics and Mechanistic Pathways
Adsorption kinetics describe the rate of dye uptake by the adsorbent and provide information about the controlling mechanisms of the adsorption process. acs.org Several kinetic models are used to analyze the experimental data, with the pseudo-first-order and pseudo-second-order models being the most common.
The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent surface. nih.gov The pseudo-second-order model suggests that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. uctm.edunih.gov
Numerous studies have found that the adsorption of violet dyes onto various adsorbents is best described by the pseudo-second-order kinetic model. researchgate.netuctm.eduijcce.ac.ir This indicates that chemical interactions play a significant role in the adsorption process.
The mechanism of adsorption is often a multi-step process that can include:
Film diffusion: Migration of dye molecules from the bulk solution to the external surface of the adsorbent. researchgate.net
Intra-particle diffusion: Diffusion of the dye molecules from the surface into the pores of the adsorbent. journalofchemistry.orgresearchgate.net
Adsorption: The actual binding of the dye molecules to the active sites on the interior surface of the adsorbent. nih.gov
The intra-particle diffusion model is often used to determine if pore diffusion is the rate-limiting step. journalofchemistry.org In many cases, the adsorption process is complex and may involve a combination of both external mass transfer and intra-particle diffusion. journalofchemistry.orgresearchgate.net
Table 2: Adsorption Kinetic Model Parameters for Violet Dyes
| Adsorbent | Dye | Kinetic Model | k₂ (g mg⁻¹ min⁻¹) | R² | Reference |
| NaOH Treated Almond Shell | Crystal Violet | Pseudo-second-order | - | >Pseudo-first-order | ijcce.ac.ir |
| Blue Green Algae | Acid Violet | First-order | - | - | journalofchemistry.org |
| Acid Modified Clay | Crystal Violet | Pseudo-second-order | - | - | uctm.edu |
| Functionalized Multi-Walled Carbon Nanotubes | Crystal Violet | Pseudo-second-order | - | - | researchgate.net |
Note: '-' indicates data not provided in the source.
Regeneration and Reusability of Adsorbent Systems
The economic viability and environmental sustainability of adsorption processes for dye removal are critically dependent on the ability to regenerate and reuse the adsorbent materials. rsc.org Various techniques have been explored for the regeneration of adsorbents saturated with dyes, including thermal, chemical, and electrochemical methods. mdpi.com
Thermal regeneration, while effective, is an energy-intensive process due to the high temperatures (500–900 °C) required to decompose the adsorbed dye molecules. mdpi.com This method can also lead to a partial loss of the adsorbent material, typically between 5-15% of the carbon bed per cycle, which diminishes its adsorptive capacity over time. mdpi.com
Chemical regeneration offers a less energy-demanding alternative. mdpi.com This method involves the use of eluents such as acids, bases, organic solvents, or salt solutions to desorb the dye from the adsorbent surface. researchgate.net The choice of eluent depends on the nature of the adsorbent and the dye. For instance, acidic solutions are often used to regenerate adsorbents that have captured anionic dyes like Acid Violet. The success of chemical regeneration lies in its ability to effectively remove the adsorbed dye without significantly damaging the adsorbent's structure or active sites, allowing for multiple cycles of use. researchgate.net For example, a composite material used for dye removal was successfully regenerated using an HCl-acidified solution and could be reused for at least three cycles. frontiersin.org
Electrochemical regeneration is another promising technique that can offer high efficiency. mdpi.com This method utilizes an electric potential to desorb contaminants or to generate oxidizing species that degrade the adsorbed pollutants. mdpi.com However, challenges such as low regeneration efficiency due to side reactions like oxygen evolution and potential oxidation of the adsorbent material itself need to be addressed. mdpi.com
The reusability of adsorbents is a key performance indicator. Studies have shown that certain adsorbents can be effectively reused for multiple cycles. For instance, fly ash used in a sono-assisted adsorption process for Acid Violet 7 demonstrated viability for four consecutive cycles. eeer.org Similarly, chitosan-based adsorbents have shown good potential for regeneration and reuse in the removal of various acid dyes. mdpi.com
Below is a table summarizing the reusability of different adsorbent systems for violet dyes:
| Adsorbent | Dye | Regeneration Method | Reusability (No. of Cycles) | Reference |
| Fly Ash | Acid Violet 7 | Sono-assisted | 4 | eeer.org |
| Composite | Methylene Blue | Acidified Solution (pH 2) | At least 3 | frontiersin.org |
Advanced Oxidation Processes (AOPs) for Acid Violet Dye Degradation
Advanced Oxidation Processes (AOPs) are a set of powerful water treatment technologies that rely on the generation of highly reactive oxygen species (ROS), primarily hydroxyl radicals (•OH), to degrade organic pollutants. mdpi.commdpi.com These processes are particularly effective for the breakdown of complex and recalcitrant dye molecules like Acid Violet into simpler, less harmful compounds. mdpi.comijcce.ac.ir AOPs can be broadly categorized into electrochemical and photochemical methods.
Electrochemical Oxidation Techniques
Electrochemical oxidation has emerged as a clean and efficient technology for wastewater treatment. ascelibrary.com It involves the degradation of pollutants through direct or indirect oxidation at the anode of an electrochemical cell. acs.org
Anodic oxidation can proceed through two primary mechanisms: direct and indirect oxidation. acs.org In direct anodic oxidation, the dye molecule is adsorbed onto the anode surface and directly oxidized by electron transfer. In indirect oxidation, a mediating oxidant, such as active chlorine or hydroxyl radicals, is electrochemically generated in the bulk solution, which then chemically degrades the dye. acs.org
The efficiency of anodic oxidation is heavily influenced by the anode material. researchgate.net Anodes with high oxygen evolution overpotential, such as Boron-Doped Diamond (BDD) and certain metal oxides like SnO2, are preferred as they promote the generation of hydroxyl radicals, leading to more efficient mineralization of organic pollutants. mdpi.commdpi.com The design of the electrochemical cell, including the arrangement and material of the electrodes, also plays a crucial role. acs.org For instance, studies have investigated the use of graphite (B72142) plate electrodes and transition metal-modified kaolin (B608303) to enhance the degradation of Acid Violet dyes. peacta.org In one study, a 98% COD removal for Acid Violet dye was achieved using a combined process of catalyst adsorption and electrocatalysis. peacta.org
The electro-Fenton (EF) process is an advanced electrochemical oxidation method that combines the principles of electrochemistry and the Fenton reaction. rsc.org In this process, hydrogen peroxide (H2O2) is generated in situ at the cathode through the reduction of oxygen, and it subsequently reacts with ferrous ions (Fe2+) to produce highly reactive hydroxyl radicals. rsc.orgnih.gov The EF process has demonstrated high efficiency in degrading various organic pollutants, including dyes. rsc.orgresearchgate.net
The performance of electrochemical oxidation processes is dependent on several key operational parameters. Optimizing these parameters is crucial for maximizing dye removal efficiency and minimizing energy consumption.
Key parameters that are often optimized include:
Current Density: Affects the rate of electrochemical reactions and the generation of oxidants. iwaponline.com
pH: Influences the speciation of the dye and the efficiency of the Fenton reaction, which is typically optimal in acidic conditions (around pH 3). omu.edu.tr
Initial Dye Concentration: Higher concentrations may require longer treatment times or higher current densities for complete removal. iwaponline.com
Electrolyte Concentration: Affects the conductivity of the solution and can influence the generation of mediating oxidants. acs.org
Electrode Material and Configuration: As discussed earlier, the choice of anode and cathode materials significantly impacts the process efficiency. acs.orgpeacta.org
A study on the electrochemical oxidation of Acid Violet 1 dye found the optimal process parameters to be an electrical charge of 10000 C, a temperature of 64°C, and a current density of 0.025A/cm². researchgate.net Another study on the removal of Acid Red 14 identified optimal conditions as an electrical conductivity of 1,600 μS/cm, a current density of 60 mA/cm², an initial dye concentration of 185 mg/L, and a pH of 7, achieving 90% dye removal in under 180 minutes. iwaponline.com
The following table presents optimized parameters from a study on the electrochemical removal of an acid dye:
| Parameter | Optimal Value | Reference |
| Electrical Conductivity | 1,600 μS/cm | iwaponline.com |
| Current Density | 60 mA/cm² | iwaponline.com |
| Initial Dye Concentration | 185 mg/L | iwaponline.com |
| pH | 7 | iwaponline.com |
Photocatalytic Degradation Using Advanced Nanomaterials
Photocatalysis is another prominent AOP that utilizes semiconductor nanomaterials as photocatalysts. acs.org When these materials are irradiated with light of sufficient energy (typically UV or visible light), electron-hole pairs are generated, which then react with water and oxygen to produce reactive oxygen species, including hydroxyl radicals, leading to the degradation of organic pollutants. emanresearch.org
A variety of advanced nanomaterials have been investigated for the photocatalytic degradation of dyes. Titanium dioxide (TiO2) and zinc oxide (ZnO) are widely studied due to their high photocatalytic activity, stability, and low cost. acs.orgemanresearch.org To enhance their efficiency, especially under visible light, these nanomaterials are often modified by doping with metals or non-metals, or by creating nanocomposites. researchgate.netresearchgate.net
For instance, research has explored the use of carbon-functionalized Ag2WO4 nanostructures for the degradation of Acid Violet 7 under visible light, achieving 75% degradation in 30 minutes. researchgate.net The enhanced performance was attributed to improved light absorption and charge separation. researchgate.net Similarly, composites of silver nanoparticles (AgNPs) with TiO2 and Ti3C2Tx MXene have shown improved photocatalytic activity for degrading organic dyes under both UV and solar light. acs.org
The table below showcases the efficiency of different nanomaterials in the photocatalytic degradation of violet dyes:
| Nanomaterial | Dye | Light Source | Degradation Efficiency | Time (minutes) | Reference |
| Carbon functionalized Ag2WO4 | Acid Violet 7 | Visible Light | 75% | 30 | researchgate.net |
| Ni-doped ZnO | Methyl Violet | UV Irradiation | 86.36% | - | emanresearch.org |
Chemical Oxidation with Advanced Reagents (e.g., Hydrogen Peroxide, Peracetic Acid)
Chemical oxidation using advanced reagents like hydrogen peroxide (H2O2) and peracetic acid (PAA) offers an alternative to photocatalysis for the remediation of acid violet dyes. mdpi.com These methods can be highly effective, especially when combined with activators like ferrous ions (Fe2+) in Fenton-like processes. mdpi.comekb.eg
Hydrogen peroxide is an environmentally benign oxidant. mdpi.com In the presence of Fe2+ ions (the Fenton reaction), H2O2 decomposes to form hydroxyl radicals, which then degrade the dye molecules. ekb.eg The efficiency of this process is highly dependent on the pH, with acidic conditions generally being more favorable. ekb.eg Studies on C.I. Acid Violet 1 have shown that the H2O2/Fe2+ system can achieve over 99% decolorization and high levels of mineralization. mdpi.com The concentration of hydrogen peroxide is a critical factor; an optimal concentration exists beyond which the degradation rate may not increase or could even decrease due to scavenging effects. mdpi.com
Peracetic acid is another potent oxidizing agent. Commercial PAA is an equilibrium mixture with H2O2. mdpi.com Similar to hydrogen peroxide, its oxidative power can be enhanced by the presence of Fe2+ and simulated sunlight. mdpi.com For C.I. Acid Violet 1, the PAA/Fe2+ and PAA/Fe2+/sunlight systems have demonstrated high efficiency in both decolorization and mineralization. mdpi.com The optimal concentration of PAA is also a key parameter for efficient dye removal. mdpi.com
The primary advantage of these chemical oxidation methods is the degradation of pollutants into simpler compounds, often leading to complete mineralization. mdpi.com
Biodegradation and Bioremediation of Acid Violet Dyes
Biodegradation utilizes the metabolic potential of microorganisms to break down complex organic molecules like acid violet dyes into simpler, non-toxic compounds. This approach is considered eco-friendly and cost-effective. ijcmas.com
Identification and Characterization of Dye-Degrading Microorganisms (Bacteria, Fungi, Yeast)
A wide variety of microorganisms, including bacteria, fungi, and yeast, have been identified for their ability to decolorize and degrade azo dyes. ijcmas.comtandfonline.com
Bacteria: Several bacterial strains have shown significant potential for degrading acid violet dyes. For instance, Lactobacillus delbrueckii YC102, isolated from Yemeni cheese, has demonstrated the ability to decolorize C.I. Acid Violet I. researchgate.net Other bacterial genera known for dye degradation include Pseudomonas, Bacillus, and Escherichia. tandfonline.commdpi.com Bacterial degradation can occur under both aerobic and anaerobic conditions, often involving a two-step process where the azo bond is first cleaved anaerobically, followed by the aerobic degradation of the resulting aromatic amines. ijcmas.com
Fungi: Fungi, particularly white-rot fungi, are well-known for their ability to degrade a wide range of recalcitrant organic pollutants due to their non-specific extracellular enzymatic systems. tandfonline.com Aspergillus flavus has been shown to effectively decolorize C.I. Acid Violet I, achieving up to 85% decolorization. researchgate.netresearchgate.net Other fungal species like Aspergillus fumigatus and Phanerochaete chrysosporium are also known for their dye-degrading capabilities. ijcmas.comnih.gov
Yeast: Certain yeast species have also been investigated for their dye decolorization potential. For example, laccases isolated from Kluyveromyces dobzhanskii DW1 and Pichia manshurica DW2 have been used to decolorize various dyes. tandfonline.com
The efficiency of biodegradation can be enhanced by using microbial consortia, which may exhibit a broader range of enzymatic activities compared to single strains. tandfonline.com
Elucidation of Enzymatic Degradation Pathways
The microbial degradation of acid violet dyes is primarily an enzymatic process. ijcmas.com Several key enzymes are involved in the breakdown of these complex molecules.
Azoreductases: These enzymes are crucial for the initial step of azo dye degradation, which involves the reductive cleavage of the azo bond (-N=N-). mdpi.com This reaction breaks the chromophore of the dye, leading to decolorization. Azoreductases often require cofactors like NADH or FADH2 and are typically more active under anaerobic or anoxic conditions. mdpi.com
Laccases: Laccases are multi-copper oxidases that can oxidize a broad range of phenolic and non-phenolic compounds, including the degradation products of azo dyes. scispace.com They catalyze a non-specific free-radical mechanism, which can prevent the formation of toxic aromatic amines that can result from the reductive cleavage of azo bonds. ijcmas.com Laccase-mediated degradation can lead to the formation of phenolic compounds. scispace.com
Peroxidases: Lignin peroxidase (LiP) and manganese peroxidase (MnP) are other important enzymes, particularly in fungi, that play a role in dye degradation. ijcmas.com These enzymes have a high redox potential and can generate highly reactive radicals that non-selectively attack the dye structure, leading to its breakdown. mdpi.com
The degradation pathway often involves an initial decolorization step through the cleavage of the azo bond, followed by the further breakdown of the resulting aromatic amines through hydroxylation and ring-opening reactions, ultimately leading to mineralization. ijcmas.com The specific enzymes and pathways involved can vary depending on the microorganism and the specific structure of the acid violet dye.
Bioreactor Design and Process Optimization for Dye Decolorization
The effective biological treatment of dye-containing wastewater heavily relies on the design of the bioreactor and the optimization of process parameters. Various bioreactor configurations have been developed to enhance the efficiency of microbial dye decolorization. These systems aim to provide an optimal environment for the growth and enzymatic activity of microorganisms capable of breaking down complex dye molecules.
Commonly employed bioreactors for dye remediation include stirred tank bioreactors, packed-bed bioreactors, fluidized bed reactors, and membrane bioreactors (MBRs). researchgate.net Each design offers unique advantages. For instance, immobilized cell bioreactors, such as packed-bed and fluidized bed reactors, can prevent biomass washout and handle higher concentrations of toxic pollutants. scribd.com The immobilization of microbial cells on support materials like activated carbon or alginate beads has been shown to improve the stability and reusability of the biocatalyst. scribd.com For example, Trametes versicolor pellets immobilized on activated carbon demonstrated higher and more stable decolorization of Acid Violet 7 in a fluidized bed reactor compared to free pellets. scribd.com
Interactive Table:
| Bioreactor Type | Microorganism | Target Dye(s) | Key Findings | Reference |
| Fluidized Bed Reactor | Trametes versicolor (immobilized on activated carbon) | Acid Violet 7 | Immobilized pellets gave higher and more stable decolorization efficiency than free pellets. | scribd.com |
| Packed-Bed Bioreactor | Aspergillus terreus (immobilized on Luffa cylindrica) | Congo Red | 97% decolorization of 100 ppm dye in continuous flow operation. | researchgate.net |
| Up-flow Immobilized Cell Bioreactor | Bacterial Consortium | Acid Violet 17 | Effective decolorization was achieved, demonstrating the potential of this reactor type. | ajol.info |
| Stirred Tank Bioreactor | Rhodococcus pyridinivorans | Crystal Violet (a triphenylmethane (B1682552) dye) | Optimization of pH, temperature, and nutrients led to 91% removal efficiency. | jabonline.in |
| Anaerobic/Aerobic SBR | Microbial Consortium | Remazol Brilliant Violet 5R | Sequential anaerobic-aerobic treatment proved effective for azo dye removal. | aensiweb.com |
Combined Biological and Physicochemical Treatment Approaches
While biological treatments are cost-effective and environmentally friendly, they can sometimes be slow or incomplete, especially for highly recalcitrant dyes. iwaponline.com Physicochemical methods, such as coagulation, adsorption, and advanced oxidation processes (AOPs), are often more rapid but can be expensive and may generate secondary waste streams like chemical sludge. iwaponline.comnepjol.info Consequently, hybrid systems that combine biological and physicochemical treatments have emerged as a highly effective and promising strategy for the comprehensive remediation of dye wastewater. researchgate.netscispace.com
These integrated approaches can be configured in various ways. A physicochemical process can be used as a pretreatment to break down complex, non-biodegradable dyes into simpler, more biodegradable intermediates, which are then treated biologically. iwaponline.com For example, ozonation has been used to partially oxidize dye molecules, making them more susceptible to subsequent microbial degradation. core.ac.uk Conversely, a biological process can be used as the primary treatment step to remove the bulk of the organic load and color, followed by a physicochemical polishing step to remove residual color and recalcitrant compounds. researchgate.net
AOPs, such as the Fenton process (H₂O₂/Fe²⁺), hydrodynamic cavitation, and photocatalysis, are particularly effective in combination with biological treatments. researchgate.netoaepublish.com These processes generate highly reactive hydroxyl radicals (•OH) that can non-selectively oxidize a wide range of organic pollutants. ajol.info A study on the degradation of Acid Violet 7 demonstrated that combining hydrodynamic cavitation with the Fenton process resulted in a decolorization of 94.02% and mineralization of 70.4%, significantly higher than what was achieved by hydrodynamic cavitation alone. researchgate.net Such hybrid systems leverage the strengths of each method to achieve a higher degree of purification than would be possible with a single process, often in a more cost-effective and sustainable manner. scispace.comnih.gov
Interactive Table:
| Combined Treatment | Target Dye | Efficiency | Remarks | Reference |
| Hydrodynamic Cavitation + Fenton Process | Acid Violet 7 | 94.02% decolorization; 70.4% mineralization | The combined process was demonstrated to be the most effective approach compared to other AOP combinations. | researchgate.net |
| Ozonation + Biological Treatment | Reactive Dyes | High decolorization efficiency | Ozonation as a pre-treatment enhances the biodegradability of the dye effluent. | core.ac.uk |
| Coagulation + Biological Treatment | Mixed Industrial Effluent | Effective reduction in pollutants | A common and practical approach for industrial wastewater treatment. | usm.my |
| Electrochemical + Biological | Acid Mixture Dye (Acid Violet 90, Acid Red 357) | 98% removal | Combination of electrocoagulation and biological treatment proved highly efficient. | nih.gov |
| Photocatalysis (ZnO) + Biological | Acid Violet 7 | Enhanced degradation rates | Photocatalysis can effectively complement biological treatment for recalcitrant dyes. | dntb.gov.ua |
Advanced Analytical Characterization of Acid Violet Dyes and Their Transformation Products
Spectroscopic Techniques for Structural Elucidation and Quantitative Analysis
Spectroscopic methods are fundamental in analyzing dye molecules. They utilize the interaction of electromagnetic radiation with the dye to provide information on its structure, concentration, and the chemical changes it undergoes.
UV-Visible spectroscopy is a primary technique for monitoring the decolorization of dyes in wastewater treatment and other degradation studies. unive.itkuleuven.be The method is based on the principle that colored compounds absorb light in the visible region of the electromagnetic spectrum (400-700 nm) due to their chromophores—the part of the molecule responsible for its color. For azo dyes like Acid Violet 102, the chromophore is the azo group (-N=N-) in conjunction with the aromatic rings.
The degradation of the dye is tracked by measuring the decrease in absorbance at its wavelength of maximum absorption (λmax). For instance, a study on C.I. Acid Violet 1 showed a characteristic absorbance peak at 560 nm; the disappearance of this peak after treatment with Aspergillus flavus indicated the destruction of the dye's chromophore and thus, decolorization. researchgate.net The concentration of the dye in a solution can be calculated from its absorbance using the Beer-Lambert law, making UV-Vis spectroscopy a simple and effective tool for quantitative analysis.
This quantitative capability is crucial for kinetic studies, which examine the rate of the decolorization reaction. By taking samples at regular intervals and measuring their absorbance, researchers can determine the reaction order and rate constants. researchgate.net For example, studies on the removal of C.I. Acid Violet 1 and Crystal Violet have used this method to fit experimental data to pseudo-first-order and pseudo-second-order kinetic models, providing insight into the adsorption and oxidation mechanisms. researchgate.netmdpi.comchesci.com
Table 1: UV-Vis Absorbance Maxima for Selected Violet Dyes
| Dye Name | C.I. Number | λmax (nm) | Reference |
|---|---|---|---|
| C.I. Acid Violet 1 | 17025 | 560 | researchgate.net |
| C.I. Acid Violet 3 | 16580 | 570 | acs.orgeuropa.eu |
| C.I. Acid Violet 7 | 18055 | 520 | eeer.org |
Infrared (IR) and Raman spectroscopy are powerful complementary techniques for identifying the functional groups within a molecule. researchgate.net Both methods measure the vibrational energies of molecular bonds, which act like unique fingerprints for different chemical structures. athabascau.casavemyexams.com
Infrared (IR) Spectroscopy works by measuring the absorption of infrared radiation by a molecule. specac.com Polar bonds, such as O-H, C=O, and S=O (from sulfonate groups common in acid dyes), produce strong signals in IR spectra. specac.comscienceworldjournal.org Analysis of a typical acid azo dye would reveal characteristic absorption bands corresponding to its key functional groups.
Raman Spectroscopy involves the inelastic scattering of monochromatic light (from a laser). optica.orgnih.gov It is particularly sensitive to non-polar bonds and provides detailed information about the carbon skeleton and symmetric vibrations. horiba.com Therefore, the aromatic C=C bonds and the azo -N=N- linkage in a dye like Acid Violet 102 would be expected to produce strong Raman signals. scienceworldjournal.org Because water is a weak Raman scatterer, the technique is well-suited for analyzing aqueous samples. ojp.gov
By comparing the spectra of a dye before and after a degradation process, these techniques can confirm the breakdown of specific functional groups, such as the cleavage of the azo bond, which is a critical step in detoxification.
Table 2: Characteristic Vibrational Frequencies for Functional Groups in Azo Dyes
| Functional Group | Bond | Technique | Typical Wavenumber (cm⁻¹) | Intensity | Reference |
|---|---|---|---|---|---|
| Azo Group | -N=N- (aromatic) | Raman | 1410 - 1440 | Medium | horiba.com |
| Azo Group | -N=N- | IR | 1458 - 1411 | Medium | scienceworldjournal.org |
| Sulfonate Group | S=O | IR | 1141 - 1010 | Strong | scienceworldjournal.org |
| Aromatic Ring | C=C | IR / Raman | 1600 & 1500 (double peak) | Medium-Strong | athabascau.cahoriba.com |
| Carbonyl Group | C=O | IR | 1680 - 1820 | Strong | specac.com |
Mass spectrometry (MS) is an indispensable analytical technique for determining the molecular weight and structure of molecules, including the intermediate products formed during dye degradation. amolf.nl Techniques such as electrospray ionization (ESI-MS) are particularly effective for analyzing sulfonated dyes, which are non-volatile and thermally fragile. upce.czsdc.org.uk
In a typical ESI-MS analysis, the dye solution is sprayed into the mass spectrometer, where the molecules become ionized. The instrument then separates these ions based on their mass-to-charge ratio (m/z), producing a mass spectrum that shows the molecular ion and various fragment ions.
By performing tandem mass spectrometry (MS/MS), a specific ion (such as the molecular ion of a suspected transformation product) can be isolated and further fragmented. The resulting fragmentation pattern provides detailed structural information that helps to identify the unknown compound. upce.cz This approach has been successfully used to create libraries of mass spectra for various classes of sulfonated dyes, including azo, anthraquinone, and triphenylmethane (B1682552) dyes, aiding in the rapid identification of these compounds and their by-products in environmental and industrial samples. upce.cz
Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the unambiguous determination and confirmation of molecular structures. mdpi.complos.org It provides detailed atomic-level information by probing the magnetic properties of atomic nuclei, most commonly hydrogen (¹H NMR) and carbon (¹³C NMR), within a molecule. libretexts.org
Each unique nucleus in a molecule produces a distinct signal (a resonance) in the NMR spectrum at a specific chemical shift. libretexts.org The position of this shift, the splitting of the signal (spin-spin coupling), and the signal's integration (area) provide a wealth of information:
Chemical Shift: Indicates the electronic environment of the nucleus, helping to identify the type of functional group it is part of. libretexts.org
Spin-Spin Coupling: Reveals the number of neighboring nuclei, allowing for the mapping of connections between different parts of the molecule.
Integration: Is proportional to the number of nuclei generating the signal. researchgate.net
Chromatographic Separations for Complex Mixture Analysis
Degradation processes rarely result in a single product; they typically yield a complex mixture of the original dye and various intermediates. Chromatographic techniques are essential for separating these components before their identification and quantification.
High-Performance Liquid Chromatography (HPLC) is the foremost technique for the analysis of water-soluble, non-volatile compounds like acid dyes. fda.govresearchgate.net In a typical setup, the sample mixture is injected into a column packed with a solid stationary phase. A liquid mobile phase is then pumped through the column, and the different components of the mixture are separated based on their relative affinities for the two phases. sielc.com
For dye analysis, reversed-phase HPLC is common, where a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., a mixture of water, acetonitrile (B52724), and a buffer). sielc.com Coupling HPLC with a photodiode array (PDA) detector allows for the acquisition of a UV-Vis spectrum for each separated component, aiding in its identification. researchgate.net Further coupling to a mass spectrometer (LC-MS) provides definitive molecular weight and structural information for each peak. benettongroup.com
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile organic compounds. colorsmagazine.com While acid dyes themselves are not volatile, some of their smaller, less polar degradation products might be. In GC-MS, the sample is vaporized and separated in a gaseous mobile phase. The separated components then enter a mass spectrometer for detection and identification. This technique is frequently used in environmental monitoring to test for specific organic pollutants that may arise from the breakdown of larger molecules. benettongroup.comcolorsmagazine.com
Table 3: Mentioned Chemical Compounds
| Compound Name | C.I. Number / E-number | Class / Type |
|---|---|---|
| C.I. Acid Violet 102 | - | Azo Dye |
| C.I. Acid Violet 1 | 17025 | Azo Dye |
| C.I. Acid Violet 3 | 16580 | Azo Dye |
| C.I. Acid Violet 7 | 18055 | Azo Dye |
| C.I. Acid Violet 43 | 60730 | Anthraquinone Dye |
| C.I. Acid Violet 54 | - | Azo Dye |
| Crystal Violet | 42555 | Triarylmethane Dye |
| Acetonitrile | - | Solvent |
| Methanol | - | Solvent |
| Ethanol | - | Solvent |
| Sulfuric Acid | - | Buffer Component |
| Ammonium Acetate | - | Buffer Component |
| Triethylamine | - | Ion-Pairing Agent |
| C.I. Acid Red 44 | 16250 | Azo Dye |
| C.I. Acid Red 118 | - | Azo Dye |
Thin-Layer Chromatography (TLC) and High-Performance Thin-Layer Chromatography (HPTLC)
Thin-Layer Chromatography (TLC) serves as a straightforward and cost-effective method for the separation of dyes. nih.govtajhizkala.ir It is a valuable tool in forensic science for comparing fiber colorants and can differentiate between similar colors composed of different dye components. tajhizkala.ir The technique involves spotting a sample onto a plate coated with a stationary phase, such as silica (B1680970) gel, and developing it in a suitable solvent system. nih.govhplc.sk The separation is based on the differential migration of the dye components, and the resulting chromatogram provides qualitative information based on the retardation factor (Rf) and the color of the separated bands. tajhizkala.irojp.gov
High-Performance Thin-Layer Chromatography (HPTLC) is an advanced and automated version of TLC, offering improved resolution, sensitivity, and reproducibility. researchgate.nethumanjournals.com HPTLC is a powerful tool for the analysis of complex mixtures and has been successfully applied to the separation of various dye classes. ojp.govojp.gov The enhanced capabilities of HPTLC allow for the quantitative analysis of separated components with a high degree of accuracy. researchgate.netuni-giessen.de The reproducibility of HPTLC is influenced by several factors, including the choice of stationary phase, chamber saturation, and eluent composition, which must be carefully controlled for reliable results. ojp.gov
Key parameters in TLC and HPTLC analysis of dyes include:
| Parameter | Description | Significance |
| Stationary Phase | The adsorbent material coated on the plate, typically silica gel or reversed-phase materials. hplc.sksdc.org.uk | Influences the separation mechanism and selectivity. |
| Mobile Phase (Eluent) | A solvent or mixture of solvents that moves up the plate, carrying the sample components. nih.govsdc.org.uk | The choice of eluent is critical for achieving good separation. sdc.org.uk |
| Retardation Factor (Rf) | The ratio of the distance traveled by the analyte to the distance traveled by the solvent front. | A key parameter for compound identification. hplc.sk |
| Detection | Visualization of the separated spots, which can be done under visible or UV light. ojp.govhumanjournals.com | Allows for the identification and quantification of the separated dyes. |
Coupled Analytical Systems (e.g., LC-DAD-ESI-MS)
For comprehensive characterization, chromatographic techniques are often coupled with powerful detection systems. Liquid chromatography (LC) coupled with a diode array detector (DAD) and an electrospray ionization mass spectrometer (ESI-MS) is a particularly potent combination for the analysis of dyes and their transformation products. mdpi.comunl.pt
LC-DAD allows for the separation of complex mixtures and provides UV-Vis spectra for each component, aiding in preliminary identification. unl.pt The subsequent coupling to ESI-MS provides molecular weight information and fragmentation patterns, which are crucial for the structural elucidation of the analytes. unl.ptresearchgate.net Electrospray ionization is a soft ionization technique well-suited for polar and ionic compounds like acid dyes. unl.pt
High-resolution mass spectrometry (HRMS) further enhances the analytical capabilities by providing highly accurate mass measurements, which aids in determining the elemental composition of unknown compounds. rsc.org The use of tandem mass spectrometry (MS/MS) allows for the fragmentation of selected ions, providing detailed structural information. researchgate.netrsc.org
A typical LC-DAD-ESI-MS system for dye analysis would involve:
A reversed-phase LC column for the separation of the dye components. mdpi.com
A gradient elution program using a mixture of solvents, such as water with formic acid and acetonitrile with formic acid, to achieve optimal separation. mdpi.comunipi.it
A DAD detector to record the UV-Vis spectra of the eluting compounds. unl.pt
An ESI source to ionize the analytes before they enter the mass spectrometer. unl.ptmdpi.com
A mass analyzer (e.g., quadrupole, time-of-flight, or ion trap) to separate the ions based on their mass-to-charge ratio (m/z). mdpi.comunl.pt
The data obtained from an LC-DAD-ESI-MS analysis can be presented in a table format, as shown below for a hypothetical analysis of Acid Violet 102 and its degradation products.
| Compound | Retention Time (min) | λmax (nm) | [M-H]⁻ (m/z) | Key MS/MS Fragments (m/z) |
| Acid Violet 102 | 15.2 | 580 | 761.2 | 681.2, 601.1, 469.1 |
| Degradation Product 1 | 12.8 | 450 | 599.1 | 519.1, 439.0 |
| Degradation Product 2 | 10.5 | - | 345.0 | 265.0, 185.0 |
Electrochemical Methods for Analytical Determination and Kinetic Studies
Electrochemical methods offer a sensitive and often rapid approach for the determination and study of electroactive compounds like dyes. nih.gov Techniques such as cyclic voltammetry (CV) and square wave voltammetry (SWV) can be used to investigate the redox behavior of dyes and to develop quantitative analytical methods. nih.govacs.org
For instance, a glassy carbon electrode modified with functionalized carbon nanotubes has been used for the sensitive determination of ethyl violet, a triphenylmethane dye, using square wave anodic stripping voltammetry. nih.gov The method demonstrated a low detection limit, highlighting the potential of electrochemical sensors for dye analysis. nih.gov
Electrochemical methods are also valuable for studying the kinetics of dye degradation. semanticscholar.orgmdpi.com By monitoring the change in the electrochemical signal of a dye over time during a degradation process (e.g., electrochemical oxidation), the reaction kinetics can be determined. mdpi.com Studies on the electrochemical degradation of dyes like Crystal Violet have shown that the process often follows pseudo-first-order kinetics. mdpi.com
Key parameters in the electrochemical analysis of dyes include:
| Parameter | Description | Significance |
| Working Electrode | The electrode at which the electrochemical reaction of interest occurs. Modified electrodes can enhance sensitivity and selectivity. nih.govacs.org | The choice of electrode material is crucial for the performance of the method. |
| Supporting Electrolyte | An inert electrolyte added to the solution to increase its conductivity and minimize migration effects. nih.gov | The type and concentration of the supporting electrolyte can influence the electrochemical response. |
| Scan Rate (in CV) | The rate at which the potential is swept. | Affects the peak current and can provide information about the reaction mechanism. acs.org |
| Peak Potential | The potential at which the maximum current is observed. | Characteristic of the analyte and the electrode process. |
| Peak Current | The maximum current measured during a voltammetric scan. | Proportional to the concentration of the analyte under controlled conditions. acs.org |
The electrochemical degradation of Acid Violet 7 has been investigated, with studies focusing on the effects of current density, electrolyte concentration, and initial dye concentration on the efficiency of color and COD removal. semanticscholar.org
Development and Validation of Analytical Methods for Environmental Matrices
The determination of Acid Violet dyes in environmental samples, such as water and soil, requires the development and validation of robust analytical methods. nih.govmdpi.com These methods typically involve sample preparation steps to extract and preconcentrate the analyte, followed by analysis using a suitable technique like HPLC or UPLC-MS/MS. nih.gov
Method validation is a critical process that ensures the reliability and accuracy of the analytical data. scielo.briik.ac.id Key validation parameters include:
Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range. mdpi.com
Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected by the method. mdpi.com
Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantified with acceptable precision and accuracy. nih.govmdpi.com
Accuracy: The closeness of the measured value to the true value, often assessed through recovery studies. mdpi.comscielo.br
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD). mdpi.comscielo.br
Selectivity/Specificity: The ability of the method to measure the analyte of interest in the presence of other components in the sample matrix. scielo.br
Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage. scielo.br
A multi-compound UPLC-MS/MS method was developed for the determination of 20 pharmacologically active dyes in environmental water samples, with LOQs in the range of 0.01–0.1 μg/L. nih.gov The validation of an HPLC-DAD method for the analysis of semi-permanent hair dyes demonstrated good linearity, precision, and accuracy. researchgate.net
The following table summarizes typical validation parameters for an analytical method for the determination of an acid dye in an environmental matrix.
| Validation Parameter | Typical Value/Range |
| Linearity (R²) | > 0.99 |
| LOD | 0.01 - 1 µg/L (for water samples) |
| LOQ | 0.05 - 5 µg/L (for water samples) |
| Accuracy (Recovery) | 80 - 120% |
| Precision (RSD) | < 15% |
Computational and Theoretical Chemistry Approaches for Acid Violet Dyes
Molecular Dynamics Simulations of Dye-Solvent and Dye-Material Interactions
No molecular dynamics simulation studies focused on C.I. Acid Violet 102 interacting with solvents or materials were identified.
In Silico Prediction of Degradation Pathways and Intermediate Species
No in silico predictions of degradation pathways or intermediate species for this compound have been published.
Further experimental and computational research is necessary to characterize this compound and determine the properties outlined.
Novel Applications and Functionalization Strategies of Acid Violet Dyes in Advanced Materials Research
Integration into Advanced Sensing Technologies
Acid violet dyes are being investigated for their potential in advanced sensing technologies due to their chromophoric properties, which can be sensitive to changes in the local chemical environment. The color of these dyes can be influenced by factors such as pH, the presence of metal ions, and interaction with specific biomolecules. This has led to their use as indicators in various analytical methods.
For instance, the sulfonate groups present in many acid dyes can interact with positively charged species, leading to a detectable color change. service.gov.uk This principle is utilized in the development of sensors for proteins. In acidic conditions, proteins become positively charged and can attract anionic acid dye molecules, resulting in a color shift that can be quantified. service.gov.uk While not a direct application in an advanced material, this fundamental interaction underpins their potential use in sensing platforms.
Furthermore, acid dyes, including acid violet types, are employed in forensic science for the development of latent fingerprints, particularly on porous surfaces or in blood. service.gov.uk Techniques like protein dye staining with Acid Black 1, Acid Violet 17, and Acid Yellow 7 highlight the affinity of these dyes for proteins, a characteristic that could be harnessed in biosensor design. service.gov.uk
Development of Photoswitchable Materials (for Azo Acid Violets)
A particularly promising area of research is the development of photoswitchable materials using acid violet dyes that possess an azo group (N=N) in their structure. These "azo dyes" can undergo reversible isomerization between two forms, a stable trans isomer and a metastable cis isomer, upon irradiation with light of a specific wavelength. mcgill.ca This photoisomerization leads to a change in the molecule's shape and dipole moment, which can be harnessed to control material properties at the molecular level. mcgill.ca
A notable example is Acid Violet 3 (AV3), a water-soluble azo dye. acs.org Research has shown that the photoswitching behavior of AV3 can be controlled by pH. acs.orgfigshare.com In its deprotonated form, AV3 undergoes photoisomerization with blue light. acs.orgfigshare.com However, in its neutral or protonated state, this photoswitching is suppressed. acs.orgfigshare.com This pH-dependent photoactivity opens the door to creating materials that can be optically controlled in specific chemical environments, with potential applications in photopharmacology and targeted drug delivery. acs.org
The ability to control the isomerization of azo acid violets is crucial for their integration into smart materials. The change in molecular geometry can influence the bulk properties of a polymer matrix, leading to light-induced changes in shape, wettability, or adhesion.
| Compound | CAS Number | Molecular Formula | Key Property/Application |
| C.I. Acid Violet 102 | 12220-58-5 | Not Available | General acid dye |
| Acid Violet 3 | Not Available | Not Available | Water-soluble azo dye, photoswitchable |
Functionalization for Enhanced Adsorption or Catalytic Properties
The inherent structure of acid violet dyes can be functionalized to enhance their performance in applications such as the removal of pollutants from wastewater or as catalysts. The presence of functional groups like sulfonate (-SO3H) or hydroxyl (-OH) provides sites for chemical modification.
One strategy to improve the adsorption capacity of materials for dyes is to functionalize the adsorbent with groups that have a high affinity for the dye molecules. For example, hydrogels have been functionalized to efficiently adsorb various dyes, including crystal violet. mdpi.com By introducing specific functional groups onto a material's surface, its selectivity and capacity for adsorbing acid violet dyes can be significantly increased. The adsorption process is often influenced by factors such as pH, initial dye concentration, and temperature. acs.org
In the context of catalysis, while direct catalytic applications of this compound are not widely reported, the functional groups on acid violet dyes could serve as ligands for metal ions, potentially forming complexes with catalytic activity. The dye molecule could act as a scaffold to hold a catalytically active metal center.
Research on the photocatalytic degradation of Acid Violet 7 using carbon-functionalized silver tungstate (B81510) (Ag2WO4) nanostructures highlights another avenue of functionalization. researchgate.net In this case, the dye itself is the target of degradation, but the study demonstrates how functionalized nanomaterials can be designed to interact effectively with acid dyes.
Investigation of Acid Violet Dyes in Metal-Organic Frameworks or Coordination Polymers
Metal-organic frameworks (MOFs) are highly porous materials constructed from metal ions or clusters linked by organic ligands. Their tunable pore sizes and high surface areas make them excellent candidates for the adsorption and separation of molecules, including dyes.
The interaction of acid violet dyes with MOFs is an active area of research. Studies have shown that MOFs can be highly effective in adsorbing dyes from aqueous solutions. For instance, a comparative study of Acid Violet 7 (AV7) and Methylene Blue (MB) adsorption onto MOF-5 demonstrated the potential of this MOF for dye removal. as-proceeding.com The adsorption characteristics were found to depend on the specific dye and the experimental conditions. as-proceeding.com
Furthermore, the incorporation of dyes into the structure of MOFs can lead to new functional materials. The dye can be encapsulated within the pores of the MOF or even act as a ligand in the framework itself. This can impart new optical or electronic properties to the MOF, with potential applications in sensing, photocatalysis, or light-harvesting. frontiersin.orgmdpi.com For example, the selective adsorption of different dyes by MOFs can be achieved by tuning the pore size and the chemical functionality of the framework. frontiersin.orgnih.gov Anionic frameworks have been shown to be porous to cationic dyes while excluding anionic dyes like methyl orange. frontiersin.orgnih.gov
The investigation of acid violet dyes within MOFs and coordination polymers is a burgeoning field that promises to yield novel materials with tailored properties for a range of advanced applications.
Q & A
Basic Research Questions
Q. What are the standard methods for synthesizing and characterizing C.I. Acid Violet 102 in academic research?
- Methodological Answer : Synthesis typically involves diazotization and coupling reactions under controlled pH and temperature. Characterization requires UV-Vis spectroscopy (λmax ~540–560 nm) to confirm absorbance peaks, HPLC for purity analysis (>95%), and mass spectrometry for molecular weight verification (MW: 567.4 g/mol). Structural elucidation via NMR (¹H and ¹³C) is critical for confirming substituent positions and tautomeric forms . Experimental protocols must detail reagent stoichiometry, solvent systems, and purification steps to ensure reproducibility .
Q. How can researchers validate the purity and stability of this compound under varying experimental conditions?
- Methodological Answer : Purity validation involves TLC and HPLC with certified reference materials. Stability studies require accelerated degradation tests under UV light, elevated temperatures (e.g., 40–60°C), and varying pH (2–12). Quantify degradation products via LC-MS and compare against known intermediates. Document photostability using controlled light exposure chambers, reporting degradation kinetics (e.g., half-life) .
Q. What analytical techniques are recommended for quantifying this compound in complex matrices (e.g., biological or environmental samples)?
- Methodological Answer : Solid-phase extraction (SPE) paired with reverse-phase HPLC-UV or LC-MS/MS is optimal. Calibration curves should span 0.1–100 µg/mL, with recovery rates >85% validated via spiked samples. Matrix effects (e.g., ion suppression in MS) must be assessed using internal standards (e.g deuterated analogs) .
Advanced Research Questions
Q. How do researchers reconcile discrepancies in reported molar extinction coefficients (ε) of this compound across studies?
- Methodological Answer : Discrepancies often arise from solvent polarity, pH, and instrument calibration differences. To address this, standardize measurements using a unified solvent system (e.g., 0.1 M phosphate buffer, pH 7.0) and validate spectrophotometer accuracy with NIST-traceable standards. Publish full spectral data (200–800 nm) and raw absorbance values to enable cross-study comparisons .
Q. What strategies are effective for studying the interaction of this compound with biomacromolecules (e.g., proteins, DNA)?
- Methodological Answer : Use fluorescence quenching assays or surface plasmon resonance (SPR) to determine binding constants (Kd). For DNA intercalation studies, employ ethidium bromide displacement assays monitored via fluorescence polarization. Molecular docking simulations (e.g., AutoDock Vina) can predict binding sites, but validate results with mutagenesis or NMR titration .
Q. How can researchers design experiments to investigate the photocatalytic degradation pathways of this compound?
- Methodological Answer : Use TiO₂ or ZnO nanoparticles under UV/visible light irradiation. Monitor degradation via LC-MS to identify intermediates (e.g., sulfonated aromatic fragments). Employ radical scavengers (e.g., isopropanol for •OH) to elucidate degradation mechanisms. Kinetic models (pseudo-first/second order) should be fitted to time-course data, with Arrhenius analysis for activation energy .
Q. What statistical approaches are appropriate for analyzing dose-response relationships in toxicity studies involving this compound?
- Methodological Answer : Use nonlinear regression (e.g., Hill equation) to calculate EC50/LC50 values. Validate assumptions of normality and homoscedasticity via Shapiro-Wilk and Levene’s tests. For high-throughput data, apply ANOVA with post-hoc Tukey tests, correcting for multiple comparisons (e.g., Bonferroni). Report confidence intervals and effect sizes (e.g., Cohen’s d) .
Methodological Best Practices
- Reproducibility : Document all experimental parameters (e.g., batch numbers, equipment models) in supplementary materials .
- Data Contradictions : Use meta-analysis frameworks to assess heterogeneity across studies, incorporating sensitivity analyses .
- Ethical Compliance : Adopt OECD guidelines for ecotoxicological testing and ensure institutional approval for biological assays .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
